Cas no 4857-42-5 (3-Methylisoxazole-5-carboxylic acid)

3-Methylisoxazole-5-carboxylic acid Properties

Names and Identifiers

• 3-Methylisoxazole-5-carboxylic acid
• 3-METHYL-5-ISOXAZOLECARBOXYLIC ACID
• 3-Methyl-5-isoxazolylcarboxylic acid
• 3-methyl-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-methyl-
• 3-Methyl-isoxazole-5-carboxylic acid
• 5-Isoxazolecarboxylicacid, 3-methyl-
• 5-Carboxy-3-methylisoxazole
• BAS 10142371
• HXIYCKAAQPHZBM-UHFFFAOYSA-N
• 3-METHYLISOXAZOLE-5-CARBOXYLICACID
• 3-methyl-5-carboxyisoxazole
• ARONIS24519
• 3-methyl-5-carboxyl-isoxazole
• HM
• NS00045163
• M2953
• F2124-0612
• CL3463
• SY033484
• AS-5178
• DS-0689
• AC-23153
• EN300-13477
• Z90660974
• SCHEMBL222184
• AKOS000302671
• CHEMBL393428
• 4857-42-5
• BB 0250450
• AM20100200
• MFCD00464222
• CS-W005033
• FT-0647857
• J-512915
• HMS1695I02
• BDBM50211361
• Compound 4a [PMID: 17452318]
• STK341643
• GTPL13557
• ALBB-009979
• BBL016103
• +Expand

• MDL： MFCD00464222
• InChIKey： HXIYCKAAQPHZBM-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO3/c1-3-2-4(5(7)8)9-6-3/h2H,1H3,(H,7,8)
• SMILES： O1C(C(=O)O[H])=C([H])C(C([H])([H])[H])=N1

Computed Properties

• Exact Mass: 127.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.027
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 0.68120
• PSA: 63.33000
• Boiling Point: 312.5°Cat760mmHg
• Melting Point: 204-214°C
• Flash Point: 142.8°C
• Color/Form: White to Yellow Solid
• Density: 1.348

3-Methylisoxazole-5-carboxylic acid Security Information

• Symbol: GHS07
• RTECS：NY2560000
• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C
• Risk Phrases： 43
• Signal Word：Warning
• HazardClass：IRRITANT

3-Methylisoxazole-5-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters